Home / Products / Others

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3,3-dimethylbutanamide

Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3,3-dimethylbutanamide
Brand: Smolecule
SKU: S3029234
Rating: 4.5 (4 reviews)

Catalog No.

S3029234

CAS No.

2034440-27-0

M.F

C17H23NO3

M. Wt

289.375

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3,3-dime...

3. Specification
4. Others

General Information

CAS Number

2034440-27-0

Product Name

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3,3-dimethylbutanamide

IUPAC Name

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3,3-dimethylbutanamide

Molecular Formula

C17H23NO3

Molecular Weight

289.375

InChI

InChI=1S/C17H23NO3/c1-16(2,3)10-15(19)18-11-17(4,20)14-9-12-7-5-6-8-13(12)21-14/h5-9,20H,10-11H2,1-4H3,(H,18,19)

InChI Key

CWQNTMVRACDHLJ-UHFFFAOYSA-N

SMILES

CC(C)(C)CC(=O)NCC(C)(C1=CC2=CC=CC=C2O1)O

Solubility

not available

Scientific Research Applications

Factual information regarding the specific scientific research applications of N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3,3-dimethylbutanamide is currently scarce. Publicly available databases like PubChem [] and scientific literature searches do not yield significant results related to its research applications.

Further Exploration:

Chemical Structure Analysis: Analyzing the compound's structure can provide clues about potential research areas. The presence of a benzofuran moiety suggests possible applications in medicinal chemistry due to the known bioactivity of some benzofuran derivatives [].
Patent Search: Patent databases might provide insights into potential applications. However, the absence of readily available information suggests that the compound might be under development or not actively pursued for research purposes.

Future Research Directions:

Synthesis and Characterization: Research efforts might focus on synthesizing the compound and characterizing its physical and chemical properties.
Biological Activity Evaluation: In-vitro and in-vivo studies could be conducted to assess the compound's potential biological activity in relevant disease models.